4-(2-Bromophenyl)-3-methyl-1H,4H,6H,7H,8H-pyrazolo[3,4-E][1,4]thiazepin-7-one

• IUPAC Name: 4-(2-bromophenyl)-3-methyl-4,8-dihydro-2H-pyrazolo[3,4-e][1,4]thiazepin-7-one
• InChI: InChI=1S/C13H12BrN3OS/c1-7-11-12(8-4-2-3-5-9(8)14)19-6-10(18)15-13(11)17-16-7/h2-5,12H,6H2,1H3,(H2,15,16,17,18)
• InChI Key: MIHRZNLFOSKFMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(SCC(=O)NC2=NN1)C3=CC=CC=C3Br
• Molecular Formula: C13H12BrN3OS
• Molecular Weight: 338.22 g/mol

Description

4-(2-Bromophenyl)-3-methyl-1H,4H,6H,7H,8H-pyrazolo[3,4-E][1,4]thiazepin-7-one is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry. This compound features a unique seven-membered ring structure that includes nitrogen and sulfur atoms, making it a valuable candidate for various biological and chemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Bromophenyl)-3-methyl-1H,4H,6H,7H,8H-pyrazolo[3,4-E][1,4]thiazepin-7-one typically involves a multi-component reaction. One common method includes the reaction of appropriate aldehydes, 5-amino-3-methylpyrazole, and α-mercaptocarboxylic acids in water under sonication . This green and chemoselective approach offers high yields and excellent functional group tolerance without the need for a catalyst .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the principles of green chemistry and multi-component reactions are likely to be employed to ensure efficiency and sustainability .

Chemical Reactions Analysis

Types of Reactions

4-(2-Bromophenyl)-3-methyl-1H,4H,6H,7H,8H-pyrazolo[3,4-E][1,4]thiazepin-7-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or thiols.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium azide or potassium thiocyanate.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, amines, and thiols, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-(2-Bromophenyl)-3-methyl-1H,4H,6H,7H,8H-pyrazolo[3,4-E][1,4]thiazepin-7-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits significant anti-bacterial and anti-tubercular activities, making it a potential candidate for developing new antibiotics.

Medicine: Its unique structure allows it to interact with various biological targets, potentially leading to the development of new therapeutic agents.

Industry: The compound’s stability and reactivity make it suitable for various industrial applications, including the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(2-Bromophenyl)-3-methyl-1H,4H,6H,7H,8H-pyrazolo[3,4-E][1,4]thiazepin-7-one involves its interaction with specific molecular targets. The compound is known to inhibit bacterial enzymes, thereby disrupting essential metabolic pathways in bacterial cells . This inhibition leads to the death of bacterial cells, making the compound effective against various bacterial infections .

Comparison with Similar Compounds

Similar Compounds

1,4-Benzothiazepines: These compounds share a similar seven-membered ring structure but differ in their specific substituents and biological activities.

Thiazepines: These compounds also feature a seven-membered ring with nitrogen and sulfur atoms but may have different substituents and pharmacological properties.

Uniqueness

4-(2-Bromophenyl)-3-methyl-1H,4H,6H,7H,8H-pyrazolo[3,4-E][1,4]thiazepin-7-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ability to undergo various chemical reactions and its significant anti-bacterial activity set it apart from other similar compounds .